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Compound of Interest

Compound Name: Tedizolid Pyrophosphate Ester

CAS No.: 1239662-48-6

Cat. No.: B1145330

Get Quote

Executive Summary: The "Zero-Discharge"
Mandate[6]
Tedizolid Pyrophosphate Ester (Tedizolid Phosphate) is a potent oxazolidinone prodrug.

While it is not currently classified as a P-listed or U-listed hazardous waste under the US

Resource Conservation and Recovery Act (RCRA) [1], its disposal is strictly governed by its

aquatic toxicity and reproductive toxicity profile.

The Core Directive: Under no circumstances should Tedizolid Phosphate or its residues be

discharged into municipal sewer systems. The compound is classified as Aquatic Acute 1 and

Aquatic Chronic 1 [2].[1][2] Standard wastewater treatment plants are not designed to degrade

the oxazolidinone ring, leading to environmental persistence and the potential propagation of

antibiotic resistance.

Disposal Method: High-Temperature Incineration (HTI).
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Before initiating disposal, the waste must be accurately characterized to ensure it enters the

correct destruction stream.[3]

Parameter Classification Operational Implication

RCRA Status Non-Listed (Not P or U)

Does not require specific

RCRA codes (e.g., P001), but

must be managed as Non-

Regulated Hazardous

Chemical Waste.[3][4]

GHS Health Hazards
Repr. 2 (H361), STOT RE 2

(H373)

Workers must wear full PPE

(nitrile gloves, lab coat,

N95/P100 respirator) during

waste handling.[3][4]

GHS Environmental Aquatic Acute 1 (H400)

Zero drain disposal. All liquid

waste must be collected for off-

site incineration.[4]

Physical State Solid / Powder

High dust potential.[4] Waste

containers must be anti-static

and tightly sealed.

Waste Stream Decision Matrix
The following logic flow ensures that Tedizolid Phosphate is segregated correctly to prevent

environmental contamination.
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Figure 1: Decision matrix for segregating Tedizolid Phosphate waste streams based on

physical state and contamination level.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Expired API)
Objective: Complete destruction of the active pharmaceutical ingredient (API) without

generating dust.

Containment: Do not empty the original container. Place the entire vial/bottle into a clear,

sealable secondary plastic bag (polyethylene).

Labeling: Apply a "Non-Regulated Chemical Waste" label.

Mandatory Text: "Contains Tedizolid Phosphate - Antibiotic / Repro Toxin.[5] Incinerate

Only."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1145330/docs?utm_src=pdf-body-img#proper-disposal-procedures-tedizolid-pyrophosphate-ester-1-2-3-4
https://pdf.hres.ca/dpd_pm/00032313.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in the satellite accumulation area (SAA) in a closed container labeled "Solid

Toxic Waste."

Final Disposal: Transfer to a licensed waste vendor for High-Temperature Incineration

(typically >1000°C) to ensure ring cleavage [3].

Protocol B: Liquid Waste (HPLC Effluent & Mother
Liquor)
Objective: Prevent aquatic release.

Segregation: Do not mix with oxidizing acids (e.g., Nitric acid) to prevent unexpected

exothermic reactions, though Tedizolid is generally stable.[3]

Collection: Collect in a dedicated High-Density Polyethylene (HDPE) carboy.

Note: If the liquid contains organic solvents (Acetonitrile, DMSO), segregate as

"Flammable/Toxic Organic Waste."[3]

Note: If aqueous, segregate as "Toxic Aqueous Waste."[3]

pH Check: Ensure pH is between 5–9 to prevent container degradation, though the

compound itself is pH sensitive (solubility increases at high pH).

Final Disposal: Vendor pickup for fuel blending or incineration.

Protocol C: Empty Containers & Debris
Objective: Safe handling of trace residues.

Definition: Containers are considered "empty" if less than 3% of the total capacity remains

(RCRA "RCRA Empty" standard, though applied here as best practice) [4].

Triple Rinse:

Rinse the vial 3 times with a solvent capable of dissolving the residue (DMSO or

Methanol/Water 50:50).
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Crucial: Pour the rinsate into the Liquid Waste carboy (Protocol B). Do not pour rinsate

down the drain.

Disposal: Defaced, triple-rinsed containers can often be discarded as trash or glass recycling

depending on local facility rules.[3] If rinsing is not feasible, dispose of the vial as Solid

Waste (Protocol A).[3]

Spill Response & Cleanup (Immediate Action)
In the event of a powder spill, immediate containment is required to prevent inhalation and

spread.

Required PPE: Double nitrile gloves, safety goggles, Tyvek sleeves/lab coat, and N95 (or

P100) respirator.[3]
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Figure 2: Emergency spill response workflow prioritizing dust containment.

Cleanup Procedure:

Dampen: Do not dry sweep. Gently cover the spill with paper towels dampened with water or

a mild detergent solution to suppress dust.

Scoop: Use a plastic scoop or dustpan to lift the wet material.

Decontaminate Surface: Wipe the area with 10% bleach solution followed by water. While

bleach does not instantly degrade the molecule, it aids in cleaning and sanitization.[3]

Disposal: Place all wipes, towels, and gloves used into the Solid Waste stream.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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